Cas no 459-31-4 (3-(4-fluorophenyl)propanoic acid)

3-(4-Fluorophenyl)propanoic acid is a fluorinated aromatic carboxylic acid with the molecular formula C9H9FO2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the fluorine substituent enhances its reactivity and stability, making it valuable for constructing more complex molecules. Its carboxylic acid functionality allows for further derivatization, such as esterification or amidation. The compound exhibits consistent purity and is characterized by reliable physicochemical properties, ensuring reproducibility in research and industrial processes. It is commonly utilized in the development of active pharmaceutical ingredients (APIs) and fine chemicals.
3-(4-fluorophenyl)propanoic acid structure
459-31-4 structure
Product Name:3-(4-fluorophenyl)propanoic acid
CAS No:459-31-4
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD00060327
CID:37552
PubChem ID:160871451
Update Time:2025-05-28

3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)propionic acid
    • 3-(4'-fluorophenyl)propanoic acid
    • 3-(4-FLUOROPHENYL)PROPANOIC ACID
    • Hydrocinnamicacid, p-fluoro- (6CI,7CI,8CI)
    • 3-(p-Fluorophenyl)propionic acid
    • 4-Fluorobenzenepropanoic acid
    • 4-Fluorobenzylacetic acid
    • NSC 403021
    • p-Fluorohydrocinnamic acid
    • Benzenepropanoic acid, 4-fluoro-
    • 3-(4-fluoro-phenyl)-propionic acid
    • 3-(4-Fluorophenyl)propionicacid
    • ZMKXWDPUXLPHCA-UHFFFAOYSA-N
    • NSC403021
    • 4-fluorohydrocinnamic acid
    • 4-fluorophenylpropionic acid
    • TimTec1_000950
    • Benzenepropanoic acid,4-fluoro-
    • HMS1536L04
    • 3-(4-fluorophenyl)proprionic acid
    • 3-(4-
    • AKOS000112346
    • 3-(4-fluorophenyl) propanoic acid
    • AB7295
    • BB 0217989
    • F0802
    • 3-(4-Fluorophenyl)propanoic acid #
    • FT-0613671
    • EN300-13001
    • DTXSID50196644
    • F9995-0947
    • 3-(4-Fluorophenyl)propionic acid-
    • 3-(4-fluoro-phenyl)-propanoic-acid
    • BRD-K02227966-001-01-2
    • J-510709
    • 3-(4-Fluorophenyl)propionic acid, 97%
    • BCP22469
    • MFCD00060327
    • 3-(4-fluorophenyl) propionic acid
    • AB02388
    • SCHEMBL193318
    • 3-(para-Fluorophenyl)propionic acid
    • AM1009
    • Z89264973
    • MS-3533
    • 3-(4-fluoro-phenyl)propionic acid
    • 3-(4-fluorophenyl)-propionic acid
    • HY-W028185
    • 459-31-4
    • SY006122
    • AC-7414
    • CS-0072209
    • NCGC00174948-01
    • A826931
    • NSC-403021
    • AE-641/00365061
    • BBL025794
    • DB-021660
    • STK400099
    • DTXCID90119135
    • 670-328-2
    • 3-(4-fluorophenyl)propanoic acid
    • MDL： MFCD00060327
    • Inchi： 1S/C9H9FO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5H,3,6H2,(H,11,12)
    • InChI Key： ZMKXWDPUXLPHCA-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)CCC(=O)O
    • BRN： 1869084

Computed Properties

  • Exact Mass: 168.05900
  • Monoisotopic Mass: 168.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.222
  • Melting Point: 87.0 to 91.0 deg-C
  • Boiling Point: 278.9℃/760mmHg
  • Flash Point: 122.5℃
  • PSA: 37.30000
  • LogP: 1.84290
  • Solubility: Not determined

3-(4-fluorophenyl)propanoic acid Security Information

3-(4-fluorophenyl)propanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(4-fluorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
F621328-100mg
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100mg
 $64.00 2023-05-18
TRC
F621328-250mg
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250mg
 $75.00 2023-05-18
TRC
F621328-500mg
3-(4-Fluorophenyl)propanoic acid
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500mg
 $87.00 2023-05-18
TRC
F621328-1g
3-(4-Fluorophenyl)propanoic acid
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3-(4-fluorophenyl)propanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:459-31-4)3-(4-氟苯基)丙酸
Order Number:LE2468644
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:459-31-4)3-(4-氟苯基)丙酸
LE2468644
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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